Cas no 831215-18-0 (2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione)

• Product name: 2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• CAS No: 831215-18-0
• MF: C₂₃H₂₄N₂OS
• MW: 376.514464378357
• CID: 6293246
• PubChem ID: 1251623

2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione
• 831215-18-0
• F1738-0013
• 2-(3-methoxyphenyl)-1-(2-phenylethyl)-5,6,7,8-tetrahydroquinazoline-4-thione
• 2-(3-methoxyphenyl)-1-phenethyl-5,6,7,8-tetrahydroquinazoline-4(1H)-thione
• AKOS002221626

• Inchi： 1S/C23H24N2OS/c1-26-19-11-7-10-18(16-19)22-24-23(27)20-12-5-6-13-21(20)25(22)15-14-17-8-3-2-4-9-17/h2-4,7-11,16H,5-6,12-15H2,1H3
• InChI Key： YVOMPVBGEYHCOS-UHFFFAOYSA-N
• SMILES： S=C1C2CCCCC=2N(C(C2C=CC=C(C=2)OC)=N1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 376.16093457g/mol
• Monoisotopic Mass: 376.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 56.9Ų

Additional information on 2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione

2-(3-Methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 831215-18-0)

The compound 2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 831215-18-0) is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinazolinones, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure features a quinazoline ring system with substituents that include a methoxyphenyl group and a phenylethyl group, contributing to its intriguing chemical properties.

Recent studies have highlighted the importance of quinazolinones as scaffolds for the development of bioactive molecules. The quinazoline ring system is a bicyclic structure composed of two aromatic rings fused together, which provides a rigid framework for various functional groups. In the case of 2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione, the presence of the methoxy group at the 3-position of the phenyl ring introduces electron-donating effects that can influence the molecule's reactivity and biological activity. Similarly, the phenylethyl group at position 1 adds to the molecule's complexity and potential for interaction with biological targets.

The synthesis of this compound involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies to construct the quinazolinone core, including cyclization reactions and coupling techniques. The integration of these groups into the quinazolinone framework has been shown to enhance the molecule's solubility and stability under physiological conditions.

From a pharmacological perspective, 2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione has demonstrated promising activity in preclinical models. Studies have indicated that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, it has shown selective inhibition against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed potential binding interactions with target proteins such as kinases and proteases. The hexahydroquinazoline core has been identified as a critical determinant of these interactions due to its ability to adopt multiple conformations that facilitate binding.

In terms of applications beyond pharmacology, this compound has also been explored for its potential in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its properties as an electron transport material in organic photovoltaics (OPVs), where its ability to facilitate charge separation could enhance device efficiency.

The development of this compound has also raised interesting questions about its biosynthesis and metabolic pathways. While synthetic methods remain the primary route for its production at present, there is growing interest in exploring enzymatic routes or biocatalytic processes that could offer more sustainable alternatives.

In conclusion,2-(3-methoxyphenyl)-1-(2-phenylethyl)-1,4,5,6,7,8-hexahydroquinazoline-4-thione (CAS No. 831215-18-0) represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing research into its synthesis methods and biological applications